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Compound of Interest

Compound Name: 2-Bromo-N,N-diethyl-4-nitroaniline

Cat. No.: B1452726

An In-depth Technical Guide to 2-Bromo-N,N-
diethyl-4-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 2-Bromo-N,N-diethyl-4-nitroaniline. Due to the limited availability of
experimental data for this specific compound in peer-reviewed literature, this document also
presents data for structurally related compounds to offer valuable insights. Furthermore, a
proposed synthetic route is detailed, based on established chemical transformations. This
guide aims to serve as a foundational resource for researchers and professionals in the fields
of chemistry and drug development who are interested in this molecule.

Core Physical and Chemical Properties

Experimental data for 2-Bromo-N,N-diethyl-4-nitroaniline is not readily available in the
published literature. The following table summarizes the basic identification and computed
properties for the target compound, alongside experimentally determined data for structurally
similar molecules to provide a comparative context.
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2-Bromo-N,N- 2-Bromo-N,N-
- . 2-Bromo-4-
Property diethyl-4- dimethyl-4- . .
. - . . nitroaniline
nitroaniline nitroaniline
CAS Number 1150271-18-3[1][2] 64230-23-5[3] 13296-94-1
Molecular Formula C10H13BrN202[1][2] CsHoBrN202[3] CeHsBrN202[4]

Molecular Weight 273.13 g/mol [1][2] 245.07 g/mol [3] 217.02 g/mol [4]
Melting Point No data available No data available 104.0 t0 108.0 °C
Boiling Point No data available No data available No data available
Topological Polar
poiod 46.38 A2[2] 49.1 A?[3] Not specified

Surface Area (TPSA)
logP (Computed) 3.2035[2] 2.6[3] 2.23[5]
Hydrogen Bond N N

0[2] Not specified Not specified
Donors
Hydrogen Bond - -

3[2] Not specified Not specified
Acceptors
Rotatable Bonds 4[2] Not specified Not specified

Proposed Synthesis Protocol

A specific, experimentally validated protocol for the synthesis of 2-Bromo-N,N-diethyl-4-

nitroaniline is not described in the available scientific literature. However, a plausible synthetic

route can be proposed based on the synthesis of its precursors and known bromination

reactions of similar aromatic amines.

The proposed synthesis is a two-step process:

« Nitration of N,N-diethylaniline to form N,N-diethyl-4-nitroaniline.

e Bromination of N,N-diethyl-4-nitroaniline to yield the final product, 2-Bromo-N,N-diethyl-4-

nitroaniline.
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Step 1: Synthesis of N,N-diethyl-4-nitroaniline

A common method for the nitration of N,N-dialkylanilines involves the use of a nitrating agent in
an acidic medium.

Materials:

N,N-diethylaniline

» Nitrating agent (e.g., a mixture of nitric acid and sulfuric acid)

e ICce

e Sodium bicarbonate solution

» Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

e Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

e Cool a flask containing N,N-diethylaniline in an ice bath.

e Slowly add the nitrating mixture dropwise to the cooled and stirred N,N-diethylaniline,
maintaining a low temperature to control the exothermic reaction.

 After the addition is complete, continue stirring at low temperature for a specified period to
ensure the reaction goes to completion.

o Carefully pour the reaction mixture onto crushed ice to quench the reaction.

» Neutralize the acidic solution by the slow addition of a sodium bicarbonate solution until the
effervescence ceases.

o Extract the product into an organic solvent.

e Wash the organic layer with water and then dry it over an anhydrous drying agent.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1452726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Remove the solvent under reduced pressure to obtain the crude N,N-diethyl-4-nitroaniline,
which can be further purified by recrystallization or chromatography.

Step 2: Bromination of N,N-diethyl-4-nitroaniline

The bromination of activated aromatic rings, such as N,N-dialkylanilines, can be achieved using
various brominating agents. A selective monobromination has been reported for aromatic
amines using N-Bromosuccinimide (NBS) with silica gel.[6]

Materials:

e N,N-diethyl-4-nitroaniline

e N-Bromosuccinimide (NBS)

 Silica gel

o Carbon tetrachloride (or another suitable inert solvent)
e Sodium thiosulfate solution

e Anhydrous sodium sulfate

Procedure:

 In a round-bottom flask protected from light, prepare a mixture of N,N-diethyl-4-nitroaniline
and an equimolar amount of N-Bromosuccinimide in carbon tetrachloride.

e Add silica gel to the mixture.

 Stir the suspension vigorously at room temperature for several hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

o Upon completion, filter the reaction mixture to remove the silica gel and succinimide
byproduct.

o Wash the filtrate with an aqueous solution of sodium thiosulfate to remove any unreacted
bromine, followed by a water wash.
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» Dry the organic layer over anhydrous sodium sulfate.

o Evaporate the solvent under reduced pressure to yield the crude 2-Bromo-N,N-diethyl-4-
nitroaniline.

e The product can be purified by column chromatography or recrystallization.

Signaling Pathways and Biological Activity

Currently, there is no information available in the scientific literature regarding the biological
activity or the involvement of 2-Bromo-N,N-diethyl-4-nitroaniline in any specific signaling
pathways.

However, it is worth noting that nitro-containing compounds are known to exhibit a wide range
of biological activities. The nitro group can act as a pharmacophore and is present in various

compounds with antineoplastic, antibiotic, and antiparasitic properties.[7] The biological effects
are often attributed to the redox properties of the nitro group.[7] Further research is required to
determine if 2-Bromo-N,N-diethyl-4-nitroaniline possesses any significant biological activity.

Visualizations
Proposed Synthesis Workflow

The following diagram illustrates the proposed two-step synthesis of 2-Bromo-N,N-diethyl-4-
nitroaniline.
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Caption: Proposed two-step synthesis of 2-Bromo-N,N-diethyl-4-nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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diethyl-4-nitroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1452726#physical-and-chemical-properties-of-2-
bromo-n-n-diethyl-4-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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